Cas no 2155852-92-7 (N-(cyclopropylmethyl)cyclopropanamine hydrochloride)

• Product Name: N-(cyclopropylmethyl)cyclopropanamine hydrochloride
• CAS No: 2155852-92-7
• MF: C₇H₁₄ClN
• MW: 147.645761013031
• CID: 6547060
• PubChem ID: 132371598
• Update Time: 2025-06-08

N-(cyclopropylmethyl)cyclopropanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(cyclopropylmethyl)cyclopropanamine hydrochloride
• EN300-1307854
• N-(cyclopropylmethyl)cyclopropanamine;hydrochloride
• 2155852-92-7

• Inchi： 1S/C7H13N.ClH/c1-2-6(1)5-8-7-3-4-7;/h6-8H,1-5H2;1H
• InChI Key： QXQAUKUJIGZHOO-UHFFFAOYSA-N
• SMILES： Cl.N(CC1CC1)C1CC1

Computed Properties

• Exact Mass: 147.0814771g/mol
• Monoisotopic Mass: 147.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 82.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on N-(cyclopropylmethyl)cyclopropanamine hydrochloride

Comprehensive Overview of N-(cyclopropylmethyl)cyclopropanamine hydrochloride (CAS No. 2155852-92-7)

N-(cyclopropylmethyl)cyclopropanamine hydrochloride (CAS No. 2155852-92-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclopropyl groups, is often explored for its potential applications in drug discovery and development. The presence of the cyclopropylmethyl moiety and the cyclopropanamine backbone makes it a valuable intermediate in synthesizing bioactive molecules. Researchers are particularly interested in its structural properties, which contribute to its stability and reactivity under various conditions.

In recent years, the demand for N-(cyclopropylmethyl)cyclopropanamine hydrochloride has increased due to its relevance in medicinal chemistry. The compound's ability to act as a building block for more complex structures has made it a focal point in the development of novel therapeutics. Its hydrochloride salt form enhances solubility, making it suitable for formulation studies. This attribute is critical for researchers aiming to improve drug delivery systems, a topic frequently searched in scientific databases and AI-driven platforms.

The synthesis of N-(cyclopropylmethyl)cyclopropanamine hydrochloride involves precise chemical steps to ensure high purity and yield. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound. These methods confirm its molecular structure and validate its suitability for further applications. The compound's CAS No. 2155852-92-7 serves as a unique identifier, facilitating accurate referencing in academic and industrial settings.

One of the trending topics in chemical research is the exploration of cyclopropane derivatives, which includes N-(cyclopropylmethyl)cyclopropanamine hydrochloride. These derivatives are known for their conformational rigidity, which can influence the biological activity of resulting drugs. This aligns with current user searches on "cyclopropane-based drug candidates" and "small molecule therapeutics." The compound's potential role in addressing unmet medical needs has further driven its popularity among researchers.

From a commercial perspective, N-(cyclopropylmethyl)cyclopropanamine hydrochloride is available through specialized chemical suppliers who adhere to stringent quality control measures. Its applications extend beyond pharmaceuticals, including materials science and agrochemical research. The compound's versatility underscores its importance in modern chemistry, making it a subject of ongoing studies and publications.

In conclusion, N-(cyclopropylmethyl)cyclopropanamine hydrochloride (CAS No. 2155852-92-7) represents a critical component in advanced chemical synthesis. Its structural features, combined with its broad applicability, position it as a key player in the development of next-generation compounds. As research continues to evolve, this compound is likely to remain at the forefront of scientific innovation, addressing both current and future challenges in the field.